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Compound of Interest

Compound Name: MMP-2 Inhibitor I

Cat. No.: B1662408

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the solubility and
preparation of MMP-2 Inhibitor Il (CAS: 869577-51-5), a selective, irreversible inhibitor of
matrix metalloproteinase-2 (MMP-2).

Chemical and Physical Properties

MMP-2 Inhibitor I, with the chemical name (4-(4-
(Methanesulfonamido)phenoxy)phenylsulfonyl)methyloxirane, is a key tool for studying the
biological roles of MMP-2 in various physiological and pathological processes.

Property Value Reference
CAS Number 869577-51-5 [1]
Molecular Formula C16H17NO6S2 [2]
Molecular Weight 383.44 g/mol [1]
Appearance White solid

Purity >97% (HPLC)

Inhibitory Potency (Ki) 2.4 uM for MMP-2 [3114]
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Solubility

Proper solubilization is critical for the accurate and effective use of MMP-2 Inhibitor Il in
experimental settings. Inadequate dissolution can lead to inaccurate concentration calculations
and unreliable experimental outcomes.

Solvent Solubility Reference

Dimethyl Sulfoxide (DMSO) 200 mg/mL [1][2]

Note: It is recommended to use anhydrous DMSO for preparing stock solutions to minimize the
introduction of water, which can affect the long-term stability of the compound.

Preparation of Stock and Working Solutions

The following protocols provide a step-by-step guide for the preparation of stock and working
solutions of MMP-2 Inhibitor Il. Always use personal protective equipment (PPE), including
gloves and safety glasses, when handling this compound.

Materials

e MMP-2 Inhibitor Il (solid form)

e Anhydrous Dimethyl Sulfoxide (DMSO)

o Sterile, nuclease-free microcentrifuge tubes or vials
o Calibrated micropipettes and sterile tips

» Vortex mixer

o (Optional) Ultrasonic bath

Protocol for Preparing a 10 mM Stock Solution in DMSO

e Calculate the required mass:

o Molecular Weight (MW) of MMP-2 Inhibitor Il = 383.44 g/mol
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o To prepare 1 mL of a 10 mM stock solution, you will need:

» Mass (mg) = 10 mmol/L * 1 L/2000 mL * 1 mL * 383.44 g/mol * 1000 mg/g = 3.83 mg

» Weigh the inhibitor:

o Carefully weigh out 3.83 mg of MMP-2 Inhibitor Il powder using an analytical balance.
» Dissolve in DMSO:

o Add 1 mL of anhydrous DMSO to the vial containing the weighed inhibitor.

o Cap the vial tightly and vortex thoroughly until the solid is completely dissolved. Gentle
warming to 37°C or brief sonication can aid in dissolution if necessary.

e Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.[5]
Properly stored, the stock solution in DMSO is stable for several months.

Protocol for Preparing Working Solutions

Working solutions should be prepared fresh for each experiment by diluting the stock solution
in the appropriate cell culture medium or assay buffer.

» Determine the final desired concentration of MMP-2 Inhibitor Il for your experiment. For
example, a final concentration of 5 uM is often used to attenuate MMP-2 activity in cell-
based assays.[2]

 Calculate the dilution factor:
o Dilution Factor = [Stock Solution Concentration] / [Final Concentration]
o For a 10 mM stock and a 5 pM final concentration:

» Dilution Factor = 10,000 upM / 5 uM = 2000
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e Perform the dilution:
o For a final volume of 1 mL of working solution, you would add:
» Volume of stock solution = Final Volume / Dilution Factor = 1000 pL / 2000 = 0.5 pL

o Add 0.5 pL of the 10 mM stock solution to 999.5 pL of your cell culture medium or assay
buffer.

o Mix thoroughly by gentle pipetting or vortexing.
Important Considerations:

e The final concentration of DMSO in your experimental setup should be kept low (typically
<0.5%) to avoid solvent-induced cytotoxicity or other off-target effects.

e Always include a vehicle control (medium or buffer with the same final concentration of
DMSO) in your experiments.

Diagrams
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Workflow for Preparing MMP-2 Inhibitor 1l Solutions
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Caption: Workflow for preparing stock and working solutions of MMP-2 Inhibitor II.
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Simplified MMP-2 Activation and Inhibition Pathway
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Caption: Simplified pathway of MMP-2 activation and its inhibition by MMP-2 Inhibitor II.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1662408#mmp-2-inhibitor-ii-solubility-and-
preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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